Zinc chromate oxide (Zn2(CrO4)O), monohydrate

• CAS RN: 15930-94-6
• Molecular Formula: CrH4O6Zn2
• Molecular Weight: 282.8 g/mol
• IUPAC Name: zinc;dioxido(dioxo)chromium;zinc;dihydrate
• InChI: InChI=1S/Cr.2H2O.4O.2Zn/h;2*1H2;;;;;;/q;;;;;2*-1;;+2
• InChI Key: NEVCFEXVIDHOKC-UHFFFAOYSA-N
• SMILES: O.O.[O-][Cr](=O)(=O)[O-].[Zn].[Zn+2]
• solubility: In water, approximately 0.04 g/L

Description

Zinc chromate oxide (Zn2(CrO4)O), monohydrate, is a chemical compound that has drawn the attention of scientists due to its unique properties and potential applications. This compound is a yellow-green powder that is insoluble in water and has a melting point of 700°C. Zinc chromate oxide is widely used in the manufacturing industry as a corrosion inhibitor and pigment in paints, coatings, and plastics.

Scientific Research Applications

Zinc chromate oxide has been extensively studied for its potential applications in various fields. In the manufacturing industry, it is used as a corrosion inhibitor due to its ability to form a protective layer on the surface of metals. It is also used as a pigment in paints, coatings, and plastics due to its unique color properties. In the field of materials science, Zinc chromate oxide has been studied for its potential applications in energy storage devices, such as batteries and capacitors. It has also been studied for its potential use as a photocatalyst for water splitting and degradation of organic pollutants.

Mechanism Of Action

The mechanism of action of Zinc chromate oxide is not well understood, but it is believed to form a protective layer on the surface of metals, preventing corrosion. It is also believed to have photocatalytic properties, which could be useful for energy storage and environmental remediation applications.

Biochemical And Physiological Effects

Zinc chromate oxide has not been extensively studied for its biochemical and physiological effects. However, it is known to be toxic and can cause respiratory and skin irritation. It is also classified as a carcinogen by the International Agency for Research on Cancer (IARC).

Advantages And Limitations For Lab Experiments

Zinc chromate oxide has several advantages and limitations for lab experiments. One advantage is its unique color properties, which make it useful as a pigment in paints and coatings. Another advantage is its potential as a photocatalyst for energy storage and environmental remediation applications. However, its toxicity and carcinogenic properties make it challenging to work with, and special precautions must be taken to ensure the safety of researchers.

Future Directions

There are several future directions for research on Zinc chromate oxide. One direction is to study its potential as a photocatalyst for energy storage and environmental remediation applications. Another direction is to study its toxicity and carcinogenic properties to better understand its potential health effects. Additionally, further research is needed to develop methods for synthesizing high-purity Zinc chromate oxide for use in various applications.

Synthesis Methods

The synthesis of Zinc chromate oxide involves the reaction between zinc oxide and potassium chromate in the presence of a catalyst. The reaction is carried out at high temperatures, typically around 700°C. The resulting product is then washed and dried to obtain the final product. The purity of the compound is crucial for its applications, and several methods have been developed to ensure high purity.